3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 3-[(2Z)-2-[(3-methylphenyl)methylidene]hydrazinyl]-6-phenyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H15N5O/c1-12-6-5-7-13(10-12)11-18-21-17-19-16(23)15(20-22-17)14-8-3-2-4-9-14/h2-11H,1H3,(H2,19,21,22,23)/b18-11-
• InChI Key: CVVMGGDLCRBXPV-WQRHYEAKSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NNC2=NN=C(C(=O)N2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N\NC2=NN=C(C(=O)N2)C3=CC=CC=C3
• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol

Description

3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone is a chemical compound that has attracted considerable attention from researchers due to its potential applications in various fields. This compound is synthesized using a simple method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone is not fully understood. However, it is believed that the compound exerts its antimicrobial and anticancer activity by inhibiting the growth and proliferation of cells. It may also disrupt the cell membrane and interfere with cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone has a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. This compound has also been shown to reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone in lab experiments include its ease of synthesis, high yield, and potential applications in various fields. However, the limitations of this compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone. One potential direction is to investigate its potential applications in drug development, particularly in the development of antimicrobial and anticancer agents. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it exerts its biological effects. Additionally, future studies could focus on improving the solubility and stability of this compound to enhance its potential applications.

Synthesis Methods

The synthesis of 3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone is a straightforward process that involves the reaction of 3-methylbenzaldehyde, phenylhydrazine, and triethyl orthoformate in the presence of a catalyst. The reaction proceeds at room temperature and the product is obtained in high yield.

Scientific Research Applications

3-methylbenzaldehyde (5-oxo-6-phenyl-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone has been extensively studied for its potential applications in scientific research. It has been found to exhibit antimicrobial activity against a range of microorganisms, including bacteria and fungi. This compound has also been studied for its potential anticancer activity and has shown promising results in inhibiting the growth of cancer cells.